Cas no 31457-12-2 (methyl 2-acetoxy-3-allyl-benzoate)
31457-12-2 structure
Product Name:methyl 2-acetoxy-3-allyl-benzoate
CAS No:31457-12-2
MF:C13H14O4
MW:234.247864246368
CID:1447184
Update Time:2024-08-25
methyl 2-acetoxy-3-allyl-benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-acetoxy-3-allyl-benzoate
- LogP
- Methyl 2-acetoxy-3-allylbenzoate
- Benzoic acid, 2-(acetyloxy)-3-(2-propen-1-yl)-, methyl ester
-
- Inchi: 1S/C13H14O4/c1-4-6-10-7-5-8-11(13(15)16-3)12(10)17-9(2)14/h4-5,7-8H,1,6H2,2-3H3
- InChI Key: PDIUYDPDWWEHMU-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=CC(CC=C)=C1OC(C)=O
Computed Properties
- Exact Mass: 234.08922
Experimental Properties
- Density: 1.118±0.06 g/cm3(Predicted)
- Boiling Point: 321.6±37.0 °C(Predicted)
- PSA: 52.6
methyl 2-acetoxy-3-allyl-benzoate Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
31457-12-2 (methyl 2-acetoxy-3-allyl-benzoate) Related Products
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